7-(4-Methoxyphenyl)-4,7-dioxoheptanoic acid

• IUPAC Name: 7-(4-methoxyphenyl)-4,7-dioxoheptanoic acid
• InChI: InChI=1S/C14H16O5/c1-19-12-6-2-10(3-7-12)13(16)8-4-11(15)5-9-14(17)18/h2-3,6-7H,4-5,8-9H2,1H3,(H,17,18)
• InChI Key: URIXTVZXAZEZKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CCC(=O)CCC(=O)O
• Molecular Formula: C14H16O5
• DSSTOX Substance ID: DTXSID20366397
• Molecular Weight: 264.27 g/mol
• CAS No.: 24090-40-2

Description

7-(4-Methoxyphenyl)-4,7-dioxoheptanoic acid, also known as 4-methoxybenzoic acid, is a naturally occurring organic compound that is used in various scientific research applications. It is an important intermediate in the synthesis of many biologically active compounds and can be used as a building block for complex molecules. This compound is a colorless solid with a melting point of 122-124 °C and is slightly soluble in water.

Scientific Research Applications

Synthesis and Pharmaceutical Intermediates

7-(4-Methoxyphenyl)-4,7-dioxoheptanoic acid and its derivatives are utilized in the synthesis of various pharmaceutical intermediates. For example, Yu Ma (2000) describes the synthesis of a pharmaceutical intermediate, P methoxyphenyl) 7 methoxy 1 hydroxy 3 naphthalenecarbonylic acid, from anisole acid, which is related to the this compound structure. This process involves several steps including Friedal Crafts reaction and hydrolysis, yielding a product with 99.7% purity (Yu Ma, 2000).

Chiral Discrimination and Optical Resolution

Compounds related to this compound have been investigated for their role in chiral discrimination. Kremsner et al. (2008) synthesized a dissymmetric dicarboxylic acid exhibiting axial chirality, which was used for separating and transporting chiral guest molecules. This highlights the potential of such compounds in applications involving optical resolution and chiral discrimination (Kremsner et al., 2008).

Antiproliferative Activity

Certain derivatives of this compound have demonstrated antiproliferative activity. Nurieva et al. (2015) synthesized compounds including 2-adamantyl 7-[(2-{[(2E)-3-(3-hydroxy-4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino}ethyl)amino]-7-oxoheptanoate, which exhibited moderate cytotoxicity against human epithelial lung carcinoma cells (Nurieva et al., 2015).

Liquid Crystalline Properties

The structure of this compound and its analogs can contribute to the development of liquid crystalline materials. Thaker et al. (2012) explored the synthesis of mesogenic homologous series containing similar structural motifs. These compounds demonstrated potential in creating liquid crystalline materials with varied mesomorphic properties (Thaker et al., 2012).